molecular formula C16H17N3O2 B2583196 N-[(E)-1-(3-aminophenyl)ethylideneamino]-2-phenoxyacetamide CAS No. 299405-40-6

N-[(E)-1-(3-aminophenyl)ethylideneamino]-2-phenoxyacetamide

Cat. No. B2583196
CAS RN: 299405-40-6
M. Wt: 283.331
InChI Key: JRNWNAZJBYQFMS-LDADJPATSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The compound has been synthesized by the condensation of 2-chloroquinoline-3-carbaldehydes and (E)-1-(3/4-aminophenyl)ethan-1-one oximes using glacial acetic acid as a catalyst . The structures of the newly synthesized compounds were characterized by 1H and 13C NMR, FT-IR, and mass spectra .

Scientific Research Applications

Advanced Oxidation Process (AOP) for Environmental Purification

The study by Qutob et al. (2022) explored the degradation of acetaminophen (a compound related to N-[(E)-1-(3-aminophenyl)ethylideneamino]-2-phenoxyacetamide) by Advanced Oxidation Processes (AOPs). AOPs are used to treat water contaminated with recalcitrant compounds, effectively breaking down acetaminophen and its derivatives. The research provided detailed insights into the degradation pathways, by-products, and biotoxicity of these compounds, contributing to the enhancement of AOP systems for environmental purification Qutob et al., 2022.

Analytical Chemistry and Pharmacology

In another context, Iwuozor Kingsley Ogemdi (2019) discussed the importance of N-acylated aromatic amines (related structure) in the pharmaceutical industry, particularly focusing on paracetamol. The review covered the historical development, chemical synthesis, reactions, and pharmacological aspects of paracetamol, emphasizing its role as both an end product and a precursor in the synthesis of various organic compounds. This highlights the broader significance of structurally related compounds in the development and application of pharmaceuticals Iwuozor Kingsley Ogemdi, 2019.

properties

IUPAC Name

N-[(E)-1-(3-aminophenyl)ethylideneamino]-2-phenoxyacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N3O2/c1-12(13-6-5-7-14(17)10-13)18-19-16(20)11-21-15-8-3-2-4-9-15/h2-10H,11,17H2,1H3,(H,19,20)/b18-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRNWNAZJBYQFMS-LDADJPATSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=NNC(=O)COC1=CC=CC=C1)C2=CC(=CC=C2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C(=N\NC(=O)COC1=CC=CC=C1)/C2=CC(=CC=C2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.